4-(3-methylphenyl)-N-phenyl-3-(1H-pyrrol-1-yl)thiophene-2-carboxamide

• IUPAC Name: 4-(3-methylphenyl)-N-phenyl-3-pyrrol-1-ylthiophene-2-carboxamide
• InChI: InChI=1S/C22H18N2OS/c1-16-8-7-9-17(14-16)19-15-26-21(20(19)24-12-5-6-13-24)22(25)23-18-10-3-2-4-11-18/h2-15H,1H3,(H,23,25)
• InChI Key: BZKGBOYJVGVGDK-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)C2=CSC(=C2N3C=CC=C3)C(=O)NC4=CC=CC=C4
• Molecular Formula: C22H18N2OS
• Molecular Weight: 358.5 g/mol

Description

The compound “4-(3-methylphenyl)-N-phenyl-3-(1H-pyrrol-1-yl)thiophene-2-carboxamide” is a chemical compound with the CAS Number: 478062-87-2. It has a molecular weight of 341.41. The compound is also known by the IUPAC name 2-(3-(1H-pyrrol-1-yl)-1H-1lambda3-thiophene-2-carbonyl)-N-(m-tolyl)hydrazine-1-carboxamide.

Scientific Research Applications

Synthesis and Chemical Properties

4-(3-methylphenyl)-N-phenyl-3-(1H-pyrrol-1-yl)thiophene-2-carboxamide is involved in the synthesis of heterocyclic compounds, demonstrating its utility in creating diverse chemical structures. For example, it plays a role in the formation of thiophenylhydrazonoacetates, leading to the synthesis of pyrazole, isoxazole, and pyrimidine derivatives among others, showcasing its versatility in heterocyclic chemistry (Mohareb et al., 2004). Additionally, its derivatives have been explored for the synthesis of conducting polymers, contributing to advancements in material sciences (Variş et al., 2006).

Application in Polymer Synthesis

This compound also serves as a building block in the development of novel polymeric materials. For instance, its structural motifs are incorporated into the design of aromatic–aliphatic polyamides, which are known for their excellent thermal stability and potential applications in high-performance materials (Ubale et al., 2001). Such polymers exhibit broad solubility in polar solvents, making them suitable for diverse applications, including the production of transparent and flexible films.